2-(Tetrafluoroethoxy)nitrobenzene

• Molecular Formula: C8H5F4NO3
• Molecular Weight: 239.12 g/mol
• IUPAC Name: 1-nitro-2-(1,2,2,2-tetrafluoroethoxy)benzene
• InChI: InChI=1S/C8H5F4NO3/c9-7(8(10,11)12)16-6-4-2-1-3-5(6)13(14)15/h1-4,7H
• InChI Key: GLJJPUFBIQLPEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC(C(F)(F)F)F

Description

2-(1,1,2,2-Tetrafluoroethoxy)nitrobenzene (CAS 28202-31-5) is a fluorinated nitroaromatic compound characterized by a nitro group (-NO₂) and a tetrafluoroethoxy (-OCF₂CF₂H) substituent at the ortho position of a benzene ring. It is commercially available with purities up to 98% and is used as a specialty intermediate in pharmaceuticals and agrochemicals . Its structure combines the electron-withdrawing effects of both nitro and fluorine substituents, enhancing its reactivity in electrophilic and nucleophilic reactions compared to non-fluorinated analogs.

Comparison with Similar Compounds

Comparison with Nitrobenzene (CAS 98-95-3)

Nitrobenzene, a simpler analog lacking the tetrafluoroethoxy group, is a pale yellow liquid with a bitter almond odor. Key differences include:

Property	Nitrobenzene	2-(Tetrafluoroethoxy)nitrobenzene	References
Chemical Formula	C₆H₅NO₂	C₈H₅F₄NO₃
Solubility	Sparingly soluble in water; miscible in diethyl ether, benzene	Likely lower water solubility due to fluorinated group; enhanced solubility in fluorinated solvents
Applications	Production of aniline, polyurethane intermediates	Specialty intermediates in pharmaceuticals (e.g., benzimidazole derivatives)
Reactivity	Reduced electrophilicity due to absence of fluorine	Enhanced electrophilicity due to electron-withdrawing -OCF₂CF₂H group

The tetrafluoroethoxy group in 2-(Tetrafluoroethoxy)nitrobenzene increases its stability under harsh reaction conditions, making it suitable for synthesizing heat-sensitive compounds like antiparasitic agents .

Comparison with Other Fluorinated Nitrobenzenes

lists structurally related fluorinated nitrobenzenes:

Compound	CAS Number	Key Features
2-Tetrafluoroethoxy-5-nitrotoluene	28202-30-4	Contains a methyl group at position 5; used in agrochemical synthesis
2,3,4,5-Tetrafluoronitrobenzene	5580-79-0	Multiple fluorine substituents; higher lipophilicity and bioactivity
2,3,4,6-Tetrafluoronitrobenzene	314-41-0	Asymmetric fluorine substitution; potential for regioselective reactions

Key Differences :

• Substituent Position : The ortho-substituted tetrafluoroethoxy group in 2-(Tetrafluoroethoxy)nitrobenzene directs reactivity differently compared to para-substituted analogs.
• Bioactivity : Nitrotoluenes (e.g., 2-Tetrafluoroethoxy-5-nitrotoluene) show enhanced pesticidal activity due to the methyl group’s hydrophobic effects .

Comparison with Aniline Derivatives

3-(1,1,2,2-Tetrafluoroethoxy)aniline (CAS 831-75-4) is an amino-substituted analog. Key contrasts include:

Property	2-(Tetrafluoroethoxy)nitrobenzene	3-(Tetrafluoroethoxy)aniline	References
Functional Group	-NO₂ (electron-withdrawing)	-NH₂ (electron-donating)
Reactivity	Prone to reduction to aniline derivatives	Participates in diazotization and coupling reactions
Applications	Intermediate for antiparasitics	Building block for dyes and pharmaceuticals

The nitro group in 2-(Tetrafluoroethoxy)nitrobenzene makes it a precursor for aniline derivatives via reduction, whereas 3-(Tetrafluoroethoxy)aniline is directly used in synthesizing bioactive molecules .

Comparison with Benzothiazole Derivatives

describes 2-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]-1,3-benzothiazole, a heterocyclic analog. Differences include:

Property	2-(Tetrafluoroethoxy)nitrobenzene	Benzothiazole Derivative	References
Structure	Nitrobenzene core	Benzothiazole ring fused with benzene
Bioactivity	Limited data	Demonstrated antitubercular activity (MIC: 3.12 µg/mL)
Spectral Features	Expected ν(NO₂) ~1520 cm⁻¹	ν(C=N) at 1728 cm⁻¹; ν(C-F) at 1192 cm⁻¹

The benzothiazole derivative’s bioactivity highlights the importance of heterocyclic frameworks in drug design, whereas 2-(Tetrafluoroethoxy)nitrobenzene serves as a precursor for such molecules .